N-[4-({[cyano(naphthalen-1-yl)methyl](methyl)carbamoyl}methyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide

• IUPAC Name: N-[4-[2-[[cyano(naphthalen-1-yl)methyl]-methylamino]-2-oxoethyl]-1,3-thiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C23H18N4O2S2/c1-27(19(13-24)18-9-4-7-15-6-2-3-8-17(15)18)21(28)12-16-14-31-23(25-16)26-22(29)20-10-5-11-30-20/h2-11,14,19H,12H2,1H3,(H,25,26,29)
• InChI Key: RBCIBZSTENLMHZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C(C#N)C1=CC=CC2=CC=CC=C21)C(=O)CC3=CSC(=N3)NC(=O)C4=CC=CS4
• Molecular Formula: C23H18N4O2S2
• Molecular Weight: 446.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For instance, the naphthalene ring could be introduced via a Friedel-Crafts alkylation, while the cyano group could be added using a cyanation reaction. The carbamoyl group might be introduced through a reaction with an isocyanate.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. X-ray crystallography could be used to determine the exact structure.

Chemical Reactions Analysis

This compound could undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the cyano group could be hydrolyzed to form a carboxylic acid, or the carbamoyl group could react with amines to form ureas.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, it might have a high melting point due to the presence of multiple aromatic rings, which can stack together via pi-pi interactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

As with any chemical compound, handling “N-4-({[cyano(naphthalen-1-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information.

Future Directions

Future research on this compound could involve studying its potential applications, such as its use as a pharmaceutical drug or a chemical intermediate. Additionally, researchers could explore more efficient methods for its synthesis.